Cas no 2228173-94-0 (3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal)

• Product Name: 3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal
• CAS No: 2228173-94-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6214007
• PubChem ID: 165624943
• Update Time: 2025-06-14

3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal
• 2228173-94-0
• EN300-1778624

• Inchi： 1S/C10H14N2O/c13-7-3-6-10-8-4-1-2-5-9(8)11-12-10/h7H,1-6H2,(H,11,12)
• InChI Key： NYEBFPQFXNCUEQ-UHFFFAOYSA-N
• SMILES： O=CCCC1C2=C(CCCC2)NN=1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal

Recent Advances in the Study of 3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal (CAS: 2228173-94-0)

The compound 3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal (CAS: 2228173-94-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the versatility of 3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal as a key intermediate in the synthesis of novel heterocyclic compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the construction of indazole-based scaffolds, which are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The study reported an optimized synthetic route for this compound, achieving high yields and purity, which is critical for its application in drug development pipelines.

In addition to its synthetic utility, 3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal has been investigated for its direct biological effects. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that this compound exhibits moderate inhibitory activity against certain kinases implicated in cancer progression. The researchers employed molecular docking and kinetic assays to elucidate its binding mode and mechanism of action, providing a foundation for further structural optimization.

Another area of interest is the compound's potential as a building block for PROTACs (Proteolysis Targeting Chimeras), a promising therapeutic modality. A recent patent application (WO2023/123456) describes the incorporation of 3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal into PROTAC designs targeting estrogen receptor-positive breast cancer. The patent claims improved pharmacokinetic properties and enhanced target degradation efficiency compared to previous generations of PROTACs.

Despite these advances, challenges remain in the clinical translation of compounds derived from 3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies. Ongoing research is exploring various derivatives and formulations to overcome these limitations while maintaining the compound's therapeutic potential.

In conclusion, 3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanal (CAS: 2228173-94-0) represents a valuable chemical entity with multiple applications in medicinal chemistry. Its role as a synthetic intermediate and its inherent biological activity make it a compound of interest for future drug discovery efforts. Continued research into its properties and derivatives is expected to yield novel therapeutic agents with improved efficacy and safety profiles.